Cas no 946664-84-2 (5-Bromo-2-(isopentyloxy)aniline)
946664-84-2 structure
Product Name:5-Bromo-2-(isopentyloxy)aniline
CAS No:946664-84-2
MF:C11H16BrNO
MW:258.154842376709
CID:4721113
Update Time:2023-08-15
5-Bromo-2-(isopentyloxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 5-BROMO-2-(ISOPENTYLOXY)ANILINE
- 5-bromo-2-(3-methylbutoxy)aniline
- 5-Bromo-2-(isopentyloxy)aniline
-
- Inchi: 1S/C11H16BrNO/c1-8(2)5-6-14-11-4-3-9(12)7-10(11)13/h3-4,7-8H,5-6,13H2,1-2H3
- InChI Key: XTUGCDAAVVKTEI-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)N)OCCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 163
- Topological Polar Surface Area: 35.2
5-Bromo-2-(isopentyloxy)aniline Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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